Cas no 1233-23-4 (Benzene,1-(1,2-diphenylethenyl)-4-methoxy-)

• Product Name: Benzene,1-(1,2-diphenylethenyl)-4-methoxy-
• CAS No: 1233-23-4
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 188126
• PubChem ID: 5378269
• Update Time: 2025-04-19

Benzene,1-(1,2-diphenylethenyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,2-diphenylethenyl)-4-methoxy-
• Ethene, 1,2-diphenyl-1-[4-methoxyphenyl]-
• 1-[(Z)-1,2-diphenylethenyl]-4-methoxybenzene
• 1,2-Diphenyl-1-(p-methoxyphenyl)ethylene
• ETHYLENE, 1,2-DIPHENYL-1-(p-METHOXYPHENYL)-
• SCHEMBL9838136
• 1-(4-methoxyphenyl)-1,2-diphenylethene
• 1-[(Z)-1,2-Diphenylethenyl]-4-methoxybenzene #
• 1-(p-Methoxyphenyl)-1,2-diphenylethylene
• 1-[(Z)-1,2-diphenyl-vinyl]-4-methoxy-benzene
• 1233-23-4
• KWYQWLBPGOUCGE-PGMHBOJBSA-N

• Inchi： 1S/C21H18O/c1-22-20-14-12-19(13-15-20)21(18-10-6-3-7-11-18)16-17-8-4-2-5-9-17/h2-16H,1H3/b21-16-
• InChI Key： KWYQWLBPGOUCGE-PGMHBOJBSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 286.13584
• Monoisotopic Mass: 286.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 6

Experimental Properties

• Density: 1.088
• Boiling Point: 404.3°C at 760 mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.627
• PSA: 9.23